Cas no 1805218-36-3 (Ethyl 2-chloro-4-cyano-3-formylphenylacetate)

• Product Name: Ethyl 2-chloro-4-cyano-3-formylphenylacetate
• CAS No: 1805218-36-3
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4796497
• Update Time: 2025-07-02

Ethyl 2-chloro-4-cyano-3-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-3-formylphenylacetate

• Inchi： 1S/C12H10ClNO3/c1-2-17-11(16)5-8-3-4-9(6-14)10(7-15)12(8)13/h3-4,7H,2,5H2,1H3
• InChI Key： DCJHAQYZYMUCGB-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C#N)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-chloro-4-cyano-3-formylphenylacetate

Comprehensive Overview of Ethyl 2-chloro-4-cyano-3-formylphenylacetate (CAS No. 1805218-36-3)

Ethyl 2-chloro-4-cyano-3-formylphenylacetate (CAS No. 1805218-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloro, cyano, and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining phenylacetate and aldehyde moieties, makes it a valuable building block for designing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1805218-36-3 is frequently searched in scientific databases, reflecting its growing relevance in R&D. Recent trends indicate a surge in queries related to "synthesis of Ethyl 2-chloro-4-cyano-3-formylphenylacetate" and "applications of chloro-cyano phenylacetate derivatives," highlighting its industrial significance. Its cyano group contributes to its reactivity, enabling nucleophilic additions, while the formyl group offers opportunities for further functionalization, such as reductive amination or condensation reactions. These properties align with the current focus on sustainable and efficient synthetic methodologies in green chemistry.

In the context of AI-driven drug discovery, Ethyl 2-chloro-4-cyano-3-formylphenylacetate has been identified as a promising scaffold for virtual screening. Computational studies suggest its potential binding affinity to biological targets, a topic frequently discussed in forums on cheminformatics and molecular docking. Additionally, its chloro-substituted phenyl ring is of interest in agrochemical research, where halogenated compounds are explored for crop protection. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary value.

From a regulatory perspective, the compound's safety profile and handling guidelines are common search queries. While it is not classified as hazardous under major chemical inventories, proper storage conditions (e.g., moisture-sensitive, light-protected containers) are recommended to maintain stability. Analytical techniques like HPLC and NMR are typically employed for purity assessment, a detail often sought by quality control professionals. The compound's spectral data (IR, MS) is also a frequent subject in academic publications.

Market analysts note increasing demand for custom synthesis of CAS 1805218-36-3, driven by contract research organizations (CROs) specializing in high-value intermediates. Patent literature reveals its inclusion in novel synthetic routes for heterocyclic compounds, particularly those with potential bioactivity. This aligns with the broader industry shift toward fragment-based drug design, where multifunctional building blocks like this ester play a pivotal role. Environmental considerations also feature prominently, with researchers investigating biodegradation pathways of such derivatives.

In conclusion, Ethyl 2-chloro-4-cyano-3-formylphenylacetate represents a compelling case study in modern chemical innovation. Its structural features cater to evolving needs in medicinal chemistry and material science, while its synthetic accessibility supports scalable production. As interest in multifunctional intermediates grows, this compound is poised to remain a subject of active investigation across multiple scientific disciplines.